2-(4-benzhydrylpiperazin-1-yl)-2-oxo-N-(thiazol-2-yl)acetamide
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Overview
Description
Molecular Structure Analysis
The molecular structure analysis of this compound is not available in the sources I found .Chemical Reactions Analysis
Specific information on the chemical reactions involving this compound is not available .Physical and Chemical Properties Analysis
While the compound’s physical and chemical properties such as melting point, boiling point, and density are typically important, these details are not available in the sources I found .Scientific Research Applications
Synthesis and Microbial Studies
Researchers have synthesized derivatives of benzothiazole and evaluated their antimicrobial activities. These studies involve the preparation of compounds through chemical reactions that yield products with potential antibacterial and antifungal properties. For example, the synthesis of new pyridine derivatives has shown to exhibit antimicrobial activities, suggesting their utility in developing new therapeutic agents against microbial infections (Patel & Agravat, 2007).
Antitumor and Anticonvulsant Agents
Compounds derived from 2-(4-benzhydrylpiperazin-1-yl)-2-oxo-N-(thiazol-2-yl)acetamide have been investigated for their potential antitumor and anticonvulsant activities. These studies aim to identify new chemical entities that could be developed into drugs for treating cancer and seizure disorders. For instance, novel benzothiazole derivatives have been synthesized and evaluated for their anticonvulsant activity, showing promising results in standard pharmacological models (Liu et al., 2016).
Insecticidal Applications
The chemical synthesis of heterocycles incorporating thiadiazole moiety and their assessment against pests such as the cotton leafworm indicate the potential use of these compounds in agricultural applications. This research provides insights into the development of new insecticidal agents that could help in pest management strategies (Fadda et al., 2017).
Antimicrobial and Anticholinesterase Activities
Some derivatives have been synthesized and evaluated not only for their antimicrobial properties but also for their anticholinesterase activities. This dual-functionality offers potential for the development of compounds that could address diseases related to microbial infections and disorders involving cholinesterase enzymes, such as Alzheimer's disease (Yurttaş et al., 2015).
Antifungal and Antibacterial Evaluation
The synthesis and evaluation of novel derivatives for their antimicrobial activities highlight the ongoing search for new antibacterial and antifungal agents. These studies are crucial in the development of new medications to combat resistant strains of bacteria and fungi (Rezki, 2016).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(4-benzhydrylpiperazin-1-yl)-2-oxo-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O2S/c27-20(24-22-23-11-16-29-22)21(28)26-14-12-25(13-15-26)19(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-11,16,19H,12-15H2,(H,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGTZKFFMYMVIJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)C(=O)NC4=NC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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